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Introduction

Naphthol AS-E, also known as Azoic Coupling Component 10 (C.l. 37510), is a key
intermediate in the production of azoic dyes.[1][2] These dyes are formed in situ on the textile
fiber through a two-step process involving the application of a Naphthol compound followed by
treatment with a diazotized amine (fast color salt or base).[3] This method is renowned for
producing vibrant and deep shades, particularly reds, oranges, blues, and blacks, on cellulosic
fibers such as cotton, viscose, and silk.[1][3][4] The resulting insoluble azo pigment is
mechanically trapped within the fiber, leading to excellent wash fastness.[3][5]

This document provides detailed application notes and experimental protocols for the use of
Naphthol AS-E in textile dyeing and printing. It also touches upon the toxicological aspects of
azoic dyes and their potential interaction with cellular signaling pathways.

Chemical Properties of Naphthol AS-E
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Property Value Reference

N-(4-chlorophenyl)-3-hydroxy-
Chemical Name ( p yh-3-hy Y [6]
2-naphthamide

CAS Number 92-78-4 [1]
C.l. Name Azoic Coupling Component 10  [1]
C.l. Number 37510 [1]
Molecular Formula C17H12CINO2 [1]
Molecular Weight 297.74 g/mol [1]
Appearance Light yellow to reddish uniform o
powder
Melting Point 258 - 259 °C [1]

Insoluble in water and sodium
carbonate solution; Soluble in
N o-dichlorobenzene, ethanol,
Solubility _ o _ [1]
glacial acetic acid, and alkaline
solutions (forms a yellow

solution).

Application in Textile Dyeing

The application of Naphthol AS-E in dyeing is a three-stage process: Naphtholation
(impregnation of the fiber with the Naphthol), Diazotization (preparation of the diazo
component), and Coupling (reaction of the two components on the fiber).[3][5]

Experimental Protocol for Dyeing Cotton with Naphthol
AS-E

1. Naphtholation (Impregnation)

This step involves dissolving Naphthol AS-E in an alkaline solution to make it substantive to
the cotton fibers.
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» Recipe:

o

Naphthol AS-E: 1-3% on weight of fabric (o0.w.f)

[¢]

Caustic Soda (NaOH): 1.5 - 2 times the weight of Naphthol AS-E

[¢]

Glycerine: 1-2 g/L (assists in dissolution)

[e]

Common Salt (NaCl): 10-20 g/L (improves uptake)

o

Water: to make up the required liquor ratio (e.g., 1:20)

e Procedure:

[¢]

Make a paste of the Naphthol AS-E with a small amount of glycerine and water.

o Add the caustic soda solution and hot water (60-70°C) to the paste with constant stirring
until a clear solution is obtained.

o Add the remaining water and common salt to the dyebath.
o Introduce the scoured and bleached cotton fabric into the bath at room temperature.
o Work the material in the bath for 30-45 minutes to ensure even impregnation.
o Remove the fabric and squeeze it evenly to remove excess liquor. Do not rinse.
2. Diazotization of a Fast Base

This step prepares the diazonium salt solution. This is typically done at a low temperature to
prevent the degradation of the diazonium salt. A common diazo component for producing navy
or blue shades with Naphthol AS-E is Fast Blue B Base or Salt.

» Recipe:
o Fast Blue B Base: 1-3% o.w.f

o Hydrochloric Acid (HCI 32°Tw): 2-3 times the weight of the base
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o Sodium Nitrite (NaNO3z): 1-1.5 times the weight of the base

o Ice: to maintain a low temperature

e Procedure:

o Make a paste of the Fast Blue B Base with a small amount of water and the calculated
amount of hydrochloric acid.

o Add cold water and ice to bring the temperature down to 0-5°C.

o Dissolve the sodium nitrite in a small amount of cold water and add it slowly to the cold
amine solution with constant stirring.

o Continue stirring for 15-20 minutes, maintaining the temperature below 5°C. The solution
is now ready for coupling.

3. Coupling (Development)

The naphtholated fabric is treated with the freshly prepared diazonium salt solution to form the
insoluble azoic dye within the fibers.

e Procedure:

o Prepare a developing bath containing the diazotized fast base solution and a small
amount of a dispersing agent.

o Pass the naphtholated and squeezed fabric through this developing bath for 20-30
minutes at a low temperature (around 10-15°C).

o The color will develop rapidly.
4. After-treatment

This step is crucial for achieving good fastness properties by removing superficially deposited
dye particles.

e Procedure:
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[e]

Rinse the dyed fabric thoroughly in cold water.

o

Soap the fabric at the boil for 15-20 minutes in a solution containing 2 g/L of a non-ionic
detergent and 1 g/L of soda ash.

o

Rinse the fabric again in hot and then cold water.

[¢]

Dry the fabric.
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Application in Textile Printing

For printing, the Naphthol is applied to the fabric, which is then dried. Subsequently, a printing
paste containing the diazotized fast base is applied according to the desired design.[3]

Experimental Protocol for Printing on Cotton with
Naphthol AS-E

1. Naphtholation (Padding)

e The recipe and procedure are similar to the dyeing process. The fabric is padded with the
Naphthol AS-E solution and then dried thoroughly.

2. Printing Paste Preparation

e Recipe:

[¢]

Fast Blue B Salt: 30-50 g

Water: 300-400 ml

[¢]

[e]

Thickener (e.g., Starch-Tragacanth): 500-600 g

o

Acetic Acid (40%): 20-30 g

[¢]

Total: 1000 g

e Procedure:

o Dissolve the Fast Blue B Salt in cold water.

o Stir in the thickener to obtain a smooth paste.

o Add the acetic acid and mix well.

3. Printing
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Apply the printing paste to the naphtholated fabric using a screen or block as per the design.

[3]

Dry the printed fabric.

N

. After-treatment

The after-treatment process is the same as for dyeing, involving rinsing, soaping at the boil,
and final rinsing and drying to remove excess color and thickener.[3]

Click to download full resolution via product page

Fastness Properties
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The fastness properties of azoic dyes are generally good to excellent, particularly their wash
fastness. However, rubbing and light fastness can vary depending on the specific Naphthol and
diazo component combination and the depth of the shade.

Table of Typical Fastness Properties of Azoic Dyes on Cotton

Fastness Test Typical Rating (Grey Scale) Standard Test Method
Washing Fastness 4-5 ISO 105-C06

Rubbing Fastness (Dry) 3-4 ISO 105-X12

Rubbing Fastness (Wet) 2-3 ISO 105-X12

Light Fastness (Xenon Arc) Varies (3-6) ISO 105-B02
Perspiration Fastness (Acid &

Alkali) ISO 105-E04

Water Fastness 4-5 ISO 105-E01

Note: The ratings are on a scale of 1 to 5, where 5 represents the best fastness. The data
presented is a general representation for azoic dyes; specific ratings for Naphthol AS-E
combinations may vary. One study on batik cloth dyed with naphthol dyes showed an average
wash fastness of 4-4.5.[7][8]

Toxicological Profile and Signaling Pathways

Azoic dyes, as a class, have been studied for their toxicological and environmental impact.[9]
Some azoic dyes can undergo reductive cleavage of the azo bond (-N=N-) to form aromatic
amines, some of which are known or suspected carcinogens.[9]

Exposure to azoic dyes in occupational settings has been linked to oxidative stress.[9] This can
trigger cellular defense mechanisms, such as the Keapl-Nrf2 signaling pathway, which is a
master regulator of the antioxidant response.[9][10] Under oxidative stress, Nrf2 translocates to
the nucleus and activates the transcription of antioxidant genes.[9][10] Additionally,
inflammatory responses to chemical stressors can involve the Mitogen-Activated Protein
Kinase (MAPK) signaling pathway.[9][11][12][13] While direct studies on Naphthol AS-E's
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interaction with these pathways are limited, it is plausible that as a component of azoic dyes, it
could be involved in similar cellular responses upon exposure and metabolic activation.

Cellular Stress Response Keap1-Nrf2 Pathway MAPK Pathway

Keap1-Nrf2 Complex
ntioxidant Response Element
(Cytoplasm)
- heutralizes

Click to download full resolution via product page

Safety Precautions

Naphthol AS-E may cause skin and serious eye irritation, and may cause an allergic skin
reaction.[10] It is important to handle this chemical with appropriate personal protective
equipment (PPE), including gloves, safety goggles, and a lab coat.[10] Ensure adequate
ventilation to avoid inhaling dust.[10] Refer to the Safety Data Sheet (SDS) for complete safety
information.[10]

Conclusion

Naphthol AS-E is a versatile azoic coupling component for achieving a range of vibrant and
fast colors on cellulosic textiles. The application, whether through dyeing or printing, requires a
multi-step process that must be carefully controlled to ensure optimal results. The good
fastness properties, particularly to washing, make it a valuable tool in textile coloration. As with
many dye components, an awareness of the potential toxicological profile and adherence to
safety protocols is essential for its responsible use in research and industrial settings.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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